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Compound of Interest

Compound Name: Sodium aluminum chloride

Cat. No.: B15343805

For researchers and professionals in drug development, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemicals like sodium
aluminum chloride are critical components of this commitment. This guide provides essential,
step-by-step procedures for the safe disposal of sodium aluminum chloride, ensuring the
well-being of your team and compliance with regulatory standards.

Sodium aluminum chloride, also known as sodium tetrachloroaluminate, is a corrosive solid
that can cause severe skin burns and eye damage.[1][2][3] It is also moisture-sensitive and
reacts with water.[2] Adherence to strict disposal protocols is necessary to mitigate these risks.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Recommended PPE:

Gloves: Impervious chemical-resistant gloves.

Eye Protection: Chemical safety goggles or a face shield.

Body Protection: A fire-retardant laboratory coat.[4]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood to
avoid inhaling dust.[1]
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Step-by-Step Disposal Procedure

This procedure should be carried out in a designated and properly equipped area.
Step 1: Containment of Spills

In the event of a spill, evacuate the area to a safe distance.[5] Wearing the appropriate PPE,
cover the spill with dry sand to contain it.[4] DO NOT USE WATER on a spill, as sodium
aluminum chloride reacts violently with water and moisture, releasing toxic and corrosive
hydrogen chloride gas.[4][5][6]

Step 2: Collection of Waste

Carefully sweep or scoop the spilled material and place it into a designated, labeled, and tightly
sealed container for hazardous waste.[1][4] Use spark-resistant tools for collection.[4] Avoid
creating dust during this process.[1]

Step 3: Waste Characterization and Labeling

The waste must be classified as hazardous. Based on safety data sheets, sodium aluminum
chloride is classified as a corrosive solid.

Hazard Classification Description

UN Number UN3260[2]

o Corrosive solid, acidic, inorganic, n.o.s. (Sodium
Proper Shipping Name .
tetrachloroaluminate)[1][2]

Hazard Class 8 (Corrosive)[6]

Packing Group 2]

The waste container must be clearly labeled with the above information and the words
"Hazardous Waste."

Step 4: Storage of Hazardous Waste
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Store the sealed container in a designated, cool, dry, and well-ventilated corrosive storage
area, away from incompatible materials.[1] Ensure the container is kept tightly closed to
prevent any reaction with moisture in the air.[1][5]

Step 5: Final Disposal

The final disposal of sodium aluminum chloride waste must be conducted by a licensed
professional waste disposal service.[7] Do not attempt to dispose of this material down the
drain or with regular laboratory trash.[1][5] It is the responsibility of the waste generator to
ensure that the waste is properly characterized and disposed of in accordance with all
applicable local, regional, and national regulations.[1][7]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
sodium aluminum chloride.
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Caption: Decision workflow for the safe disposal of sodium aluminum chloride.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
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safety protocols and the material's Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15343805?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AA2237514&productDescription=SOD+TETRACHLOROALUMINATE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/16699350
https://pubchem.ncbi.nlm.nih.gov/compound/16699350
https://ehs.princeton.edu/laboratory-research/chemical-safety/chemical-specific-protocols/aluminum-chloride-anhydrous
https://www.dcmshriram.com/sites/default/files/product/MSDS%20Aluminium%20Chloride.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0057.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25143.pdf
https://www.benchchem.com/product/b15343805#sodium-aluminum-chloride-proper-disposal-procedures
https://www.benchchem.com/product/b15343805#sodium-aluminum-chloride-proper-disposal-procedures
https://www.benchchem.com/product/b15343805#sodium-aluminum-chloride-proper-disposal-procedures
https://www.benchchem.com/product/b15343805#sodium-aluminum-chloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15343805?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15343805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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